Cas no 2680763-76-0 (tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate
• CAS No: 2680763-76-0
• MF: C₁₅H₂₂BrNO₂
• MW: 328.244683742523
• CID: 5624247
• PubChem ID: 165936289
• Update Time: 2025-08-01

tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295178
• 2680763-76-0
• tert-butyl N-[(4-bromo-2,6-dimethylphenyl)methyl]-N-methylcarbamate
• tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate

• Inchi： 1S/C15H22BrNO2/c1-10-7-12(16)8-11(2)13(10)9-17(6)14(18)19-15(3,4)5/h7-8H,9H2,1-6H3
• InChI Key： CTBSJVJJGUIIDH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.08339g/mol
• Monoisotopic Mass: 327.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate

tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate, identified by the CAS number 2680763-76-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and versatile functional groups, making it a valuable component in modern chemical synthesis and research.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. Its structure, featuring a tert-butyl group and a brominated aromatic ring, provides a platform for exploring novel chemical reactions and interactions. Researchers have demonstrated that the compound exhibits remarkable stability under various reaction conditions, making it an ideal candidate for use in demanding chemical processes.

The synthesis of tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate has been optimized through innovative methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the efficiency of production but also reduced environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has found utility in the preparation of bioactive molecules and advanced polymers. Its ability to participate in both nucleophilic and electrophilic reactions makes it a versatile building block in organic synthesis. For instance, recent research has explored its role in the construction of heterocyclic compounds, which are critical components in drug discovery and materials science.

The structural uniqueness of tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate also contributes to its potential in catalysis. Studies have shown that this compound can act as a highly effective ligand in transition metal-catalyzed reactions, enhancing reaction rates and selectivity. This property opens new avenues for its application in industrial catalysis and green chemistry initiatives.

Moreover, the compound's compatibility with modern analytical techniques has facilitated its characterization and quality control in industrial settings. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity, ensuring its reliability in high-stakes applications.

In conclusion, tert-butyl N-(4-bromo-2,6-dimethylphenyl)methyl-N-methylcarbamate stands as a testament to the ingenuity of modern chemical research. With its robust structure, diverse functional groups, and adaptability to various chemical processes, this compound continues to play a pivotal role in advancing scientific knowledge and technological innovation.